Cas no 24578-90-3 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-)
24578-90-3 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-
CAS No:24578-90-3
MF:C8H18NOS
MW:176.299621105194
CID:260226
PubChem ID:74633
Update Time:2025-04-19
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-
- Ethanaminium, N,N,N-trimethyl-2-((1-oxopropyl)thio)-
- ILWCNQXVCCMVCY-UHFFFAOYSA-
- SCHEMBL1057055
- QFJ
- InChI=1/C8H18NOS/c1-5-8(10)11-7-6-9(2,3)4/h5-7H2,1-4H3/q+1
- DTXSID60862767
- N,N,N-trimethyl-2-(propanoylsulfanyl)ethan-1-aminium
- Propionylthiocholine
- trimethyl(2-propanoylsulfanylethyl)azanium
- 24578-90-3
- trimethyl-(2-propanoylsulfanylethyl)azanium iodide
-
- Inchi: 1S/C8H18NOS/c1-5-8(10)11-7-6-9(2,3)4/h5-7H2,1-4H3/q+1
- InChI Key: ILWCNQXVCCMVCY-UHFFFAOYSA-N
- SMILES: S(C(CC)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 176.11104
- Monoisotopic Mass: 176.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 42.4A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 17.07
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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